Cas no 2228182-61-2 (4-2-fluoro-4-(trifluoromethyl)phenylbutan-2-one)

• Product Name: 4-2-fluoro-4-(trifluoromethyl)phenylbutan-2-one
• CAS No: 2228182-61-2
• MF: C₁₁H₁₀F₄O
• MW: 234.190117359161
• CID: 6557602
• PubChem ID: 165629479
• Update Time: 2025-05-28

4-2-fluoro-4-(trifluoromethyl)phenylbutan-2-one Chemical and Physical Properties

Names and Identifiers

• 4-2-fluoro-4-(trifluoromethyl)phenylbutan-2-one
• EN300-1943177
• 2228182-61-2
• 4-[2-fluoro-4-(trifluoromethyl)phenyl]butan-2-one

• Inchi： 1S/C11H10F4O/c1-7(16)2-3-8-4-5-9(6-10(8)12)11(13,14)15/h4-6H,2-3H2,1H3
• InChI Key： RORDXAPGROYNFP-UHFFFAOYSA-N
• SMILES： FC1C=C(C(F)(F)F)C=CC=1CCC(C)=O

Computed Properties

• Exact Mass: 234.06677759g/mol
• Monoisotopic Mass: 234.06677759g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 17.1Ų

Additional information on 4-2-fluoro-4-(trifluoromethyl)phenylbutan-2-one

Comprehensive Overview of 4-2-fluoro-4-(trifluoromethyl)phenylbutan-2-one (CAS No. 2228182-61-2)

4-2-fluoro-4-(trifluoromethyl)phenylbutan-2-one (CAS No. 2228182-61-2) is a fluorinated organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The presence of both fluoro and trifluoromethyl groups in its molecular framework enhances its reactivity and stability, making it a valuable intermediate in synthetic chemistry. Researchers and industry professionals frequently search for this compound under keywords such as "fluorinated phenylbutanone derivatives" and "CAS 2228182-61-2 applications," reflecting its growing relevance in advanced material science.

The compound's molecular structure, characterized by a phenylbutan-2-one backbone substituted with fluoro and trifluoromethyl groups, offers exceptional versatility. This has led to its exploration in drug discovery, particularly in the development of bioactive molecules targeting metabolic disorders and inflammatory diseases. Searches like "4-2-fluoro-4-(trifluoromethyl)phenylbutan-2-one synthesis" and "fluorinated ketones in medicine" highlight the compound's potential in addressing contemporary health challenges, such as antibiotic resistance and chronic inflammation.

In the agrochemical sector, 4-2-fluoro-4-(trifluoromethyl)phenylbutan-2-one is investigated for its role in formulating next-generation pesticides with improved efficacy and environmental safety. The trifluoromethyl group, in particular, is known to enhance the lipophilicity of agrochemicals, facilitating better absorption by target organisms. Queries such as "fluoro-phenylbutanone in crop protection" and "CAS 2228182-61-2 agrochemical uses" underscore its significance in sustainable agriculture, a topic of global interest amid climate change and food security concerns.

From a synthetic chemistry perspective, the compound's fluorinated moieties make it a promising candidate for catalytic transformations and cross-coupling reactions. Its compatibility with modern green chemistry principles, such as atom economy and reduced waste generation, aligns with the industry's shift toward eco-friendly processes. Popular search terms like "fluorinated ketone catalysts" and "2228182-61-2 green synthesis" reflect this trend, as researchers seek innovative ways to minimize the environmental footprint of chemical production.

Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are commonly employed to characterize 4-2-fluoro-4-(trifluoromethyl)phenylbutan-2-one, ensuring its purity and suitability for high-end applications. The compound's spectral data, often searched under "CAS 2228182-61-2 NMR peaks" or "fluorophenylbutanone mass spec," serves as a critical reference for quality control in industrial and academic settings. This emphasis on precision aligns with the broader demand for reliable analytical standards in chemical manufacturing.

In conclusion, 4-2-fluoro-4-(trifluoromethyl)phenylbutan-2-one (CAS No. 2228182-61-2) represents a multifaceted compound with applications spanning pharmaceuticals, agrochemicals, and materials science. Its structural features, including the fluoro and trifluoromethyl substituents, contribute to its adaptability and performance in diverse fields. As interest in sustainable and high-performance chemicals grows, this compound is poised to remain a focal point of research and innovation, addressing pressing global challenges while advancing scientific knowledge.